Cas no 1325-89-9 (5-[(3-carboxy-5-methyl-4-oxo-cyclohexa-2,5-dien-1-ylidene)-[4-(4-methylanilino)phenyl]methyl]-2-hydroxy-3-methyl-benzoic acid; sulfurous acid)

• Product Name: 5-[(3-carboxy-5-methyl-4-oxo-cyclohexa-2,5-dien-1-ylidene)-[4-(4-methylanilino)phenyl]methyl]-2-hydroxy-3-methyl-benzoic acid; sulfurous acid
• CAS No: 1325-89-9
• MF: C₃₀H₂₇NO₉S
• MW: 577.601687669754
• CID: 1230613
• Update Time: 2024-08-04

5-[(3-carboxy-5-methyl-4-oxo-cyclohexa-2,5-dien-1-ylidene)-[4-(4-methylanilino)phenyl]methyl]-2-hydroxy-3-methyl-benzoic acid; sulfurous acid Chemical and Physical Properties

Names and Identifiers

• benzoic a<wbr>
• LogP
• 5-[(3-carboxy-5-methyl-4-oxo-cyclohexa-2,5-dien-1-ylidene)-[4-(4-methylanilino)phenyl]methyl]-2-hydroxy-3-methyl-benzoic acid
• sulfurous acid
• Benzoic acid, 5-[(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)[4-[(4-methylphenyl)amino]phenyl]methyl]-2-hydroxy-3-methyl-, sulfite (salt)
• C.I.Mordant Violet 19:C.I.43551
• Mordant Violet 19
• 5-[(3-carboxy-5-methyl-4-oxo-cyclohexa-2,5-dien-1-ylidene)-[4-(4-methylanilino)phenyl]methyl]-2-hydroxy-3-methyl-benzoic acid; sulfurous acid

• Inchi： 1S/C30H25NO6.H2O3S/c1-16-4-8-22(9-5-16)31-23-10-6-19(7-11-23)26(20-12-17(2)27(32)24(14-20)29(34)35)21-13-18(3)28(33)25(15-21)30(36)37;1-4(2)3/h4-15,31-32H,1-3H3,(H,34,35)(H,36,37);(H2,1,2,3)/b26-21+;
• InChI Key： HLZSVIDIPBLHRA-HCPJHKKFSA-N
• SMILES： C(O)(=O)C1=CC(/C(=C2\C=C(C)C(=O)C(C(O)=O)=C\2)/C2=CC=C(NC3=CC=C(C)C=C3)C=C2)=CC(C)=C1O.S(O)(O)=O

Computed Properties

• Exact Mass: 577.14071

Experimental Properties

• PSA: 181.46